Cas no 123319-76-6 (2-(Piperazin-1-yl)pyrimidine xhydrochloride)
123319-76-6 structure
Product Name:2-(Piperazin-1-yl)pyrimidine xhydrochloride
CAS No:123319-76-6
MF:C8H13ClN4
MW:200.66861987114
CID:5738399
PubChem ID:2818457
Update Time:2023-11-11
2-(Piperazin-1-yl)pyrimidine xhydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 1-(2-pyrimidinyl) piperazine hydrochloride
- 2-(1-piperazinyl)-pyrimidine hydrochloride
- 2-(Piperazin-1-yl)pyrimidine xhydrochloride
- AKOS015849727
- 78069-54-2
- FT-0655980
- 123319-76-6
- 2-(1-piperazinyl)pyrimidine HCl
- A9847
- D87605
- 1-(2-pyrimidinyl)piperazine hydrochloride
- Pyrimidine, 2-(1-piperazinyl)-, monohydrochloride
- 2-(1-piperazinyl)-pyrimidinehydrochloride
- 2-(piperazin-1-yl)pyrimidine hydrochloride
- 1-(2-Pyrimidyl)piperazine HCl
- SMR000059057
- 2-piperazinopyrimidine hydrochloride
- CS-0319429
- 2-piperazin-1-yl-pyrimidine hydrochloride
- 1-(2-pyrimi-dinyl)piperazine hydrochloride
- 2-piperazin-1-ylpyrimidine;hydrochloride
- 1-(2-pyrimidyl)piperazine hydrochloride
- J-506536
- CHEMBL1343342
- MLS000069476
- NWJLHLTVRVTJGR-UHFFFAOYSA-N
- DTXSID10384767
- SCHEMBL924147
- Pyrimidine, 2-(1-piperazinyl)-, hydrochloride (1:)
-
- Inchi: 1S/C8H12N4.ClH/c1-2-10-8(11-3-1)12-6-4-9-5-7-12;/h1-3,9H,4-7H2;1H
- InChI Key: NWJLHLTVRVTJGR-UHFFFAOYSA-N
- SMILES: Cl.N1(C2N=CC=CN=2)CCNCC1
Computed Properties
- Exact Mass: 200.0828741g/mol
- Monoisotopic Mass: 200.0828741g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 127
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 41Ų
2-(Piperazin-1-yl)pyrimidine xhydrochloride Related Literature
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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